Barium zirconium silicate

• IUPAC Name: barium(2+);dioxido(oxo)silane;zirconium(4+)
• InChI: InChI=1S/Ba.3O3Si.Zr/c;3*1-4(2)3;/q+2;3*-2;+4
• InChI Key: IYIWLMDFTXXNAA-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Zr+4].[Ba+2]
• Molecular Formula: BaO9Si3Zr
• DSSTOX Substance ID: DTXSID20929709
• Molecular Weight: 456.80 g/mol
• CAS No.: 13708-67-3

Description

Barium zirconium silicate is a compound that combines barium, zirconium, and silicon elements. It is known for its unique properties, including high thermal stability, mechanical strength, and chemical durability. This compound is often used in various industrial applications, particularly in the production of ceramics and glass-ceramics.

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium zirconium silicate can be synthesized through various methods. One common approach is the solid-state reaction method, where barium oxide, zirconium dioxide, and silicon dioxide are mixed and heated at high temperatures. The reaction can be represented as: [ \text{BaO} + \text{ZrO}_2 + 3\text{SiO}_2 \rightarrow \text{BaZrSi}_3\text{O}_9 ] This method requires precise control of temperature and reaction time to ensure the formation of the desired compound .

Industrial Production Methods: In industrial settings, this compound is often produced using high-temperature furnaces. The raw materials are carefully weighed, mixed, and subjected to temperatures exceeding 1000°C. The resulting product is then cooled and ground to the desired particle size. This process ensures the consistent quality and purity of the compound .

Chemical Reactions Analysis

Types of Reactions: Barium zirconium silicate primarily undergoes solid-state reactions. It is relatively stable and does not easily react with other compounds under normal conditions. it can participate in high-temperature reactions, particularly with other silicates and oxides.

Common Reagents and Conditions: The synthesis of this compound typically involves reagents such as barium oxide, zirconium dioxide, and silicon dioxide. High temperatures (above 1000°C) are essential to drive the reaction to completion .

Major Products Formed: The primary product of the reaction is this compound itself. In some cases, secondary phases such as magnesium silicates may form if impurities are present in the raw materials .

Scientific Research Applications

Barium zirconium silicate has a wide range of applications in scientific research and industry:

Chemistry: It is used as a precursor for the synthesis of advanced ceramics and glass-ceramics.

Biology: Its biocompatibility makes it suitable for use in biomedical implants and devices.

Medicine: It is explored for its potential in drug delivery systems due to its stability and inertness.

Industry: It is widely used in the production of high-temperature ceramics, glass-ceramics, and as a sealant in electrochemical devices

Mechanism of Action

The mechanism by which barium zirconium silicate exerts its effects is primarily physical rather than chemical. Its high thermal stability and mechanical strength make it an excellent material for high-temperature applications. The compound’s structure allows it to withstand extreme conditions without degrading, making it valuable in various industrial processes .

Comparison with Similar Compounds

Zirconium silicate: Known for its high melting point and chemical stability, used in ceramics and refractories.

Barium silicate: Used in glass production and as a flux in ceramics.

Magnesium silicate: Commonly used as a filler in rubber and plastics, and as a refractory material

Uniqueness of Barium Zirconium Silicate: this compound stands out due to its combination of high thermal stability, mechanical strength, and chemical durability. Unlike other silicates, it can withstand higher temperatures and more aggressive chemical environments, making it particularly valuable in advanced ceramics and glass-ceramics applications .